2-Methyl-5-nitro-4-oxo-4H-chromene-8-carbaldehyde

• CAS RN: 921609-25-8
• Molecular Formula: C11H7NO5
• Molecular Weight: 233.18 g/mol
• IUPAC Name: 2-methyl-5-nitro-4-oxochromene-8-carbaldehyde
• InChI: InChI=1S/C11H7NO5/c1-6-4-9(14)10-8(12(15)16)3-2-7(5-13)11(10)17-6/h2-5H,1H3
• InChI Key: PSJHQQRXUFAJFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(C=CC(=C2O1)C=O)[N+](=O)[O-]

Description

2-Methyl-5-nitro-4-oxo-4H-chromene-8-carbaldehyde is a useful research compound. Its molecular formula is C11H7NO5 and its molecular weight is 233.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

175 mg (0.47 mmol) of 8-(dibromomethyl)-2-methyl-5-nitro-4H-chromen-4-one are heated under reflux with 151 mg (1.29 mmol) of N-methylmorpholine N-oxide with the addition of molecular sieves in 15 ml of acetonitrile overnight. After filtration through kieselguhr, the solvent is removed in vacuo, and the residue is purified by preparative HPLC. 23 mg (24% of theory) of the title compound are obtained.

Synthesis routes and methods II

Procedure details